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Compound of Interest

Compound Name: 3-Amino-4-methylpyridine

Cat. No.: B017607 Get Quote

An In-depth Technical Guide to 4-Methyl-3-pyridinamine

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methyl-3-pyridinamine, also commonly known as 3-Amino-4-methylpyridine or 3-Amino-4-

picoline, is a heterocyclic aromatic amine with the chemical formula C₆H₈N₂.[1][2][3] It serves

as a crucial building block and intermediate in organic synthesis, particularly in the

pharmaceutical and agrochemical industries.[2][4] Its structure, featuring a pyridine ring

substituted with both an amino and a methyl group, imparts a unique reactivity profile that

makes it a versatile reagent for creating more complex molecules. This guide provides a

comprehensive overview of its physical and chemical properties, experimental protocols for its

synthesis, and key safety information, tailored for professionals in research and development.

Chemical and Physical Properties
The properties of 4-Methyl-3-pyridinamine have been characterized through various analytical

methods. The following tables summarize its key identifiers and physicochemical data.
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Identifier Value Reference

CAS Number 3430-27-1 [3]

Molecular Formula C₆H₈N₂ [1][3]

Molecular Weight 108.14 g/mol [3][5]

Synonyms

3-Amino-4-methylpyridine, 3-

Amino-4-picoline, 4-

Methylpyridin-3-amine

[1][2][6]

InChI Key
IBKMZYWDWWIWEL-

UHFFFAOYSA-N

Form Powder, Crystalline Solid [2]

Color
White to Brown, Colorless to

pale yellow
[2][5][7]

Physicochemical Data
Property Value Reference

Melting Point 102-107 °C [7]

Boiling Point 254 °C (at 760 Torr) [2]

261.3 °C (Estimated) [5]

Density 1.0275 (estimate) [2][7]

pKa 6.83 ± 0.18 (Predicted) [2][7]

pH 6 to 7 (16g/l water @ 20°C) [5]

Vapor Pressure 0.0116 mmHg at 25°C [2]

0.144 mmHg at 25°C

(Estimated)
[5]

Flash Point 135.8 ± 9.0 °C (Estimated) [5]

Refractive Index 1.5560 (estimate) [2][7]
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Solubility and Stability
Property Description Reference

Solubility
Soluble in water, Chloroform,

Ethyl Acetate, Methanol.
[2][7]

Stability

Stable under normal

conditions. Keep in a dark

place under an inert

atmosphere.

[2][7]

Sensitivity Hygroscopic. [2][7]

Spectral Data
Spectral analysis is critical for the structural confirmation of 4-Methyl-3-pyridinamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectral data are

available for related structures, which can be used as a reference for spectral assignment.[8]

[9][10]

Infrared (IR) Spectroscopy: IR spectra are available from various databases, helping to

identify characteristic functional group vibrations.[11]

Mass Spectrometry (MS): Mass spectral data confirms the molecular weight and

fragmentation pattern of the compound.[12]

Chemical Properties and Reactivity
4-Methyl-3-pyridinamine is a versatile chemical intermediate.[2] The amino group at the 3-

position and the pyridine ring structure allow it to undergo a variety of chemical transformations.

Nucleophilic Substitution: The amino group is a potent nucleophile, readily participating in

reactions.

Acylation and Alkylation: The amino group can be easily acylated or alkylated to form

corresponding amides or secondary/tertiary amines.[2]
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Pharmaceutical Intermediate: It is a key intermediate in the synthesis of various active

pharmaceutical ingredients (APIs), including the non-nucleoside reverse transcriptase

inhibitor, Nevirapine.[13]

Experimental Protocols
Detailed methodologies are essential for the synthesis and analysis of 4-Methyl-3-pyridinamine.

Synthesis of 4-Methyl-3-pyridinamine via Bromination
and Amination
A common and effective method for synthesizing 4-Methyl-3-pyridinamine starts from 4-

methylpyridine (4-picoline).[14] The process involves the bromination of the pyridine ring

followed by a nucleophilic substitution with ammonia.

Step 1: Synthesis of 3-Bromo-4-methylpyridine

Charge a reaction vessel with 720 mL of 20% fuming sulfuric acid and 140 g of 4-

methylpyridine.[14]

Heat the mixture to 160°C.

Slowly add 250 g of bromine dropwise to the reaction mixture.

Maintain the reaction temperature between 160-170°C for 15 hours.

After the reaction is complete, cool the mixture to room temperature and carefully pour it into

ice water.

Adjust the pH to 10-11 using sodium carbonate.

Isolate the product, 3-bromo-4-methylpyridine, via steam distillation. The typical yield is

around 66%.[14]

Step 2: Synthesis of 4-Methyl-3-pyridinamine

In a high-pressure autoclave, combine 150 g of 3-bromo-4-methylpyridine, 500 mL of

concentrated ammonia water, and 5 g of copper sulfate as a catalyst.[14]
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Seal the autoclave and heat the mixture to 180°C.

Maintain the reaction for 8 hours.

After cooling, extract the product three times with 500 mL of dichloromethane.

Combine the organic layers and concentrate under reduced pressure to obtain 3-amino-4-
methylpyridine. The yield for this step can be as high as 90%.[14]

Step 1: Bromination

Step 2: Amination

4-Methylpyridine 3-Bromo-4-methylpyridine
  Br₂, 20% Oleum
  160-170°C, 15h 4-Methyl-3-pyridinamine

  Conc. NH₃·H₂O, CuSO₄

  180°C, 8h (Autoclave)

Figure 1. Synthesis workflow for 4-Methyl-3-pyridinamine.

Click to download full resolution via product page

Figure 1. Synthesis workflow for 4-Methyl-3-pyridinamine.

General Protocol for Melting Point Determination
Ensure the 4-Methyl-3-pyridinamine sample is dry and finely powdered.

Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in a calibrated melting point apparatus.

Heat the apparatus rapidly to about 15-20°C below the expected melting point (approx.

102°C).

Decrease the heating rate to 1-2°C per minute.

Record the temperature range from the appearance of the first liquid droplet to the complete

liquefaction of the sample.
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Safety and Handling
4-Methyl-3-pyridinamine is classified as a hazardous substance and requires careful handling.

Hazard Classifications: Acute Toxicity 4 (Oral), Skin Irritant 2, and causes serious eye

damage (Eye Dam. 1). It may also cause respiratory irritation.[5]

Signal Word: Danger.

Personal Protective Equipment (PPE): Use of appropriate PPE is mandatory. This includes a

dust mask (e.g., N95), chemical safety goggles, and suitable gloves.[5]

Handling: Work in a well-ventilated area or under a chemical fume hood.[5] Avoid inhalation

of dust and contact with skin and eyes. Eyewash stations and safety showers should be

readily accessible.

Storage: Store in a tightly sealed container in a cool, dry place, away from light and under an

inert atmosphere.[2][7]

Conclusion
4-Methyl-3-pyridinamine is a valuable compound for synthetic chemistry, possessing well-

defined physical and chemical properties. Its role as a key intermediate, particularly in the

pharmaceutical sector, underscores the importance of understanding its characteristics and

handling requirements. The data and protocols presented in this guide offer a solid foundation

for researchers, scientists, and drug development professionals working with this versatile

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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